Cas no 1774904-56-1 (6-Chloro-9-cyclopropyl-8-trifluoromethyl-9H-purine)

6-Chloro-9-cyclopropyl-8-trifluoromethyl-9H-purine is a purine derivative with significant potential in medicinal chemistry and pharmaceutical research. Its structural features, including the cyclopropyl and trifluoromethyl substituents, enhance its reactivity and stability, making it a valuable intermediate in the synthesis of biologically active compounds. The chloro group at the 6-position allows for further functionalization, enabling diverse derivatization pathways. This compound is particularly useful in the development of nucleoside analogs and enzyme inhibitors, where its unique substitution pattern can influence binding affinity and metabolic resistance. Its well-defined purity and consistent performance make it suitable for high-precision applications in drug discovery and biochemical studies.

6-Chloro-9-cyclopropyl-8-trifluoromethyl-9H-purine structure

1774904-56-1 structure

Product Name:6-Chloro-9-cyclopropyl-8-trifluoromethyl-9H-purine

CAS No:1774904-56-1

MF:C₉H₆ClF₃N₄

MW:262.618950366974

CID:5039075

Update Time:2026-02-28

6-Chloro-9-cyclopropyl-8-trifluoromethyl-9H-purine Chemical and Physical Properties

Names and Identifiers

- 6-Chloro-9-cyclopropyl-8-trifluoromethyl-9H-purine
- 6-Chloro-9-cyclopropyl-8-(trifluoromethyl)-9H-purine
- Inchi： 1S/C9H6ClF3N4/c10-6-5-7(15-3-14-6)17(4-1-2-4)8(16-5)9(11,12)13/h3-4H,1-2H2
- InChI Key： QGSSAJJVNOIZIO-UHFFFAOYSA-N
- SMILES： ClC1C2=C(N=CN=1)N(C(C(F)(F)F)=N2)C1CC1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 17
Rotatable Bond Count: 1
Complexity: 309
XLogP3: 2.4
Topological Polar Surface Area: 43.6

6-Chloro-9-cyclopropyl-8-trifluoromethyl-9H-purine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Ambeed	A520083-1g	6-Chloro-9-cyclopropyl-8-(trifluoromethyl)-9H-purine	1774904-56-1	97%	1g	$515.0	2024-04-22
Chemenu	CM234646-1g	6-Chloro-9-cyclopropyl-8-(trifluoromethyl)-9H-purine	1774904-56-1	95+%	1g	$482	2021-08-04
Chemenu	CM234646-5g	6-Chloro-9-cyclopropyl-8-(trifluoromethyl)-9H-purine	1774904-56-1	95+%	5g	$1094	2021-08-04
Chemenu	CM234646-10g	6-Chloro-9-cyclopropyl-8-(trifluoromethyl)-9H-purine	1774904-56-1	95+%	10g	$1533	2021-08-04
Chemenu	CM234646-1g	6-Chloro-9-cyclopropyl-8-(trifluoromethyl)-9H-purine	1774904-56-1	95%+	1g	$***	2023-03-30

6-Chloro-9-cyclopropyl-8-trifluoromethyl-9H-purine Related Literature

1. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
2. An aptamer-based keypad lock system†

Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
3. Alt-proteins: A promising future
4. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
5. An anti-ultrasonic-stripping effect in confined micro/nanoscale cavities and its applications for efficient multiscale metallic patterning†

Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives

Additional information on 6-Chloro-9-cyclopropyl-8-trifluoromethyl-9H-purine

Market Research and Analysis Report: 6-Chloro-9-cyclopropyl-8-trifluoromethyl-9H-purine (1774904-56-1)

The compound 6-Chloro-9-cyclopropyl-8-trifluoromethyl-9H-purine, identified by the CAS registry number 1774904-56-1, has emerged as a significant molecule in the field of chemical biology and drug discovery. This purine derivative exhibits unique structural features that make it a promising candidate for various applications, particularly in the development of novel therapeutic agents.

Recent studies have highlighted the potential of 6-Chloro-9-cyclopropyl-8-trifluoromethyl-9H-purine as a modulator of key biological pathways. Its ability to interact with specific targets, such as kinases and nucleic acid-binding proteins, has drawn considerable attention from researchers in the pharmaceutical industry. The trifluoromethyl group at position 8 and the cyclopropyl substituent at position 9 contribute to its unique pharmacokinetic properties, including enhanced stability and bioavailability.

Market demand for this compound is driven by its role in preclinical research and early-stage drug development. Pharmaceutical companies are increasingly investing in the synthesis and characterization of purine derivatives like 1774904-56-1 to explore their therapeutic potential in areas such as oncology, infectious diseases, and inflammation. The global market for such compounds is expected to grow steadily, fueled by advancements in synthetic chemistry and increasing R&D activities.

To meet the growing demand, several chemical suppliers have optimized their production processes for 6-Chloro-9-cyclopropyl-8-trifluoromethyl-9H-purine. These processes leverage state-of-the-art synthetic methodologies, ensuring high purity and scalability. The availability of this compound from multiple suppliers has facilitated access for researchers worldwide, further accelerating its application in academic and industrial settings.

In conclusion, 6-Chloro-9-cyclopropyl-8-trifluoromethyl-9H-purine (1774904-56-1) represents a valuable addition to the portfolio of chemical tools available for drug discovery. Its unique properties and growing market demand underscore its importance in advancing therapeutic innovations across various disease areas.